3-[1-(3-chloro-4-fluorobenzoyl)-3-piperidinyl]-N-(3-methoxybenzyl)propanamide

• IUPAC Name: 3-[1-(3-chloro-4-fluorobenzoyl)piperidin-3-yl]-N-[(3-methoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C23H26ClFN2O3/c1-30-19-6-2-4-17(12-19)14-26-22(28)10-7-16-5-3-11-27(15-16)23(29)18-8-9-21(25)20(24)13-18/h2,4,6,8-9,12-13,16H,3,5,7,10-11,14-15H2,1H3,(H,26,28)
• InChI Key: UGTIJLWEIQCMST-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CCC2CCCN(C2)C(=O)C3=CC(=C(C=C3)F)Cl
• Molecular Formula: C23H26ClFN2O3
• Molecular Weight: 432.9 g/mol

Description

3-[1-(3-chloro-4-fluorobenzoyl)-3-piperidinyl]-N-(3-methoxybenzyl)propanamide, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride channel that is expressed in epithelial cells and is responsible for regulating the flow of chloride ions across cell membranes. Mutations in the CFTR gene can result in cystic fibrosis, a genetic disorder that affects the lungs, pancreas, and other organs. CFTRinh-172 has been widely used as a research tool to study the function of CFTR and to develop potential therapies for cystic fibrosis.

Mechanism of Action

3-[1-(3-chloro-4-fluorobenzoyl)-3-piperidinyl]-N-(3-methoxybenzyl)propanamide binds to a specific site on the CFTR protein and inhibits its function as a chloride channel. The exact mechanism of action is not fully understood, but it is thought to involve a conformational change in the CFTR protein that prevents chloride ions from passing through the channel. This compound has been shown to be a reversible inhibitor of CFTR, meaning that its effects can be reversed once it is removed from the system.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to inhibiting CFTR-mediated chloride transport, it has been shown to reduce the secretion of mucus in the airways, decrease the activity of pancreatic enzymes, and reduce the absorption of nutrients in the intestine. These effects are consistent with the symptoms of cystic fibrosis and suggest that this compound may be a useful tool for developing therapies for the disease.

Advantages and Limitations for Lab Experiments

3-[1-(3-chloro-4-fluorobenzoyl)-3-piperidinyl]-N-(3-methoxybenzyl)propanamide has several advantages as a research tool. It is a specific inhibitor of CFTR, meaning that it does not affect other chloride channels or ion transporters. It is also a reversible inhibitor, which allows researchers to study the effects of CFTR inhibition on cellular processes in a controlled manner. However, this compound has some limitations as well. It is a small molecule inhibitor, which means that it may not fully recapitulate the effects of genetic mutations in the CFTR gene. Additionally, its effects may vary depending on the cell type and experimental conditions used.

Future Directions

There are several potential future directions for research on 3-[1-(3-chloro-4-fluorobenzoyl)-3-piperidinyl]-N-(3-methoxybenzyl)propanamide. One area of interest is the development of more potent and selective CFTR inhibitors that could be used as potential therapies for cystic fibrosis. Another area of interest is the use of this compound as a research tool to study the role of CFTR in other physiological processes, such as ion transport in the kidney and liver. Finally, there is ongoing research on the mechanism of action of this compound and how it interacts with the CFTR protein at a molecular level.

Synthesis Methods

3-[1-(3-chloro-4-fluorobenzoyl)-3-piperidinyl]-N-(3-methoxybenzyl)propanamide was first synthesized by researchers at the University of North Carolina at Chapel Hill in 2003. The synthesis method involves a series of chemical reactions that convert commercially available starting materials into the final product. The synthesis has been optimized over the years to improve the yield and purity of this compound.

Scientific Research Applications

3-[1-(3-chloro-4-fluorobenzoyl)-3-piperidinyl]-N-(3-methoxybenzyl)propanamide has been used extensively in scientific research to study the function of CFTR and to develop potential therapies for cystic fibrosis. It has been shown to inhibit CFTR-mediated chloride transport in a variety of cell types, including airway epithelial cells, pancreatic cells, and intestinal cells. This compound has also been used to study the role of CFTR in other physiological processes, such as sweat gland function and sperm motility.